2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H21FN4OS/c1-12-10-16(21-20-12)22-8-6-14(7-9-22)19-17(23)11-24-15-4-2-13(18)3-5-15/h2-5,10,14H,6-9,11H2,1H3,(H,19,23)(H,20,21)
• InChI Key: JLKWKGAGTIXQSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCC(CC2)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H21FN4OS
• Molecular Weight: 348.4 g/mol
• CAS No.: 2034200-56-9

Description

2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21FN4OS and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds structurally related to 2-((4-fluorophenyl)thio)-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide have been explored for their anticancer properties. A study on fluoro-substituted benzo[b]pyran derivatives, which share a similar interest in fluorine chemistry, has demonstrated significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005). This suggests the potential of fluoro-containing compounds in oncology.

Anti-inflammatory Effects

Novel derivatives of N-(3-chloro-4-fluorophenyl) with specific substitutions have shown significant anti-inflammatory activity in synthesized compounds (Sunder et al., 2013). The structure-activity relationship highlights the importance of the fluorophenyl group, which is also present in this compound, indicating its relevance in designing anti-inflammatory agents.

Aurora Kinase Inhibition

Aurora kinase inhibitors, with similar molecular frameworks, have been identified for their potential in treating cancer by inhibiting Aurora A. The study introduces compounds with effective inhibitory activity, suggesting a promising approach for cancer therapy (ヘンリー，ジェームズ, 2006). This highlights the potential of incorporating specific functional groups for targeted therapeutic effects.

Antioxidant and Antitumor Evaluation

Pyrazole-acetamide derivatives, including coordination complexes, have been synthesized and characterized for their significant antioxidant activity. These compounds present a novel approach to antioxidant therapy and might be applicable in mitigating oxidative stress-related diseases (Chkirate et al., 2019).